N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-2-naphthamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C22H25N3OS/c1-24-9-11-25(12-10-24)21(20-8-13-27-16-20)15-23-22(26)19-7-6-17-4-2-3-5-18(17)14-19/h2-8,13-14,16,21H,9-12,15H2,1H3,(H,23,26)
• InChI Key: PHPSGBXYSXMGAG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC3=CC=CC=C3C=C2)C4=CSC=C4
• Molecular Formula: C22H25N3OS
• Molecular Weight: 379.5 g/mol

Description

N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-2-naphthamide, also known as MTE-2, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTE-2 is a small molecule that has been synthesized using various methods and has been found to exhibit promising biological activities.

Scientific Research Applications

Synthesis and Characterization

• Novel derivatives of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl) propyl] acetamide were designed, synthesized, and characterized, showcasing the methodological advancements in the synthesis of complex molecules for potential therapeutic applications (Yang Jing, 2010).
• A study on arylpiperazine derivatives highlighted their high-affinity ligand properties for the 5-HT1A serotonin receptors, demonstrating the potential of similar compounds in targeting various serotonin receptor subtypes for therapeutic purposes (R. Glennon et al., 1988).

Medicinal Applications

• The synthesis and in vitro evaluation of novel morpholinyl- and methylpiperazinylacyloxyalkyl prodrugs of 2-(6-methoxy-2-naphthyl)propionic acid (naproxen) for topical drug delivery explored how modifications in molecular structure can enhance the efficacy and delivery of well-known drugs (J. Rautio et al., 2000).

Pharmacological Research

• A novel Mannich base compound, synthesized through condensation reactions, was evaluated for its potential targeting of M1R and DRD2 proteins, which are implicated in diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia, demonstrating the application of such compounds in neuropharmacology and the study of neurodegenerative diseases (P. Vennila et al., 2021).

Molecular Docking and DFT Studies

• Synthesis, spectroscopic characterization, molecular docking studies, and DFT calculations of novel Mannich base compounds have shown significant potential in understanding the molecular basis of diseases and designing targeted therapies, highlighting the intersection of computational chemistry and experimental pharmacology (P. Vennila et al., 2021).